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Compound of Interest

Compound Name: 1,3-Diethylcyclohexane

CAS No.: 1678-99-5

Cat. No.: B15342211

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,3-diethylcyclohexane, a

disubstituted cycloalkane. It details the compound's chemical identity, including its CAS number

and IUPAC name, and presents a summary of its key physicochemical properties. This

document outlines a standard laboratory-scale synthesis protocol and discusses the

compound's conformational analysis. While direct applications in drug development are not

prominent in current literature, this guide explores its use as a model compound in

stereochemical studies and its potential as a non-reactive solvent in pharmaceutical synthesis.

Safety and handling information are also provided.

Chemical Identity and Properties
1,3-Diethylcyclohexane is a saturated cyclic hydrocarbon. Its structure consists of a

cyclohexane ring substituted with two ethyl groups at the 1 and 3 positions. This substitution

gives rise to cis and trans stereoisomers, each with distinct conformational preferences.
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Table 1: Chemical Identifiers for 1,3-Diethylcyclohexane[1]

Identifier Value

IUPAC Name 1,3-diethylcyclohexane

CAS Number 1678-99-5

Molecular Formula C₁₀H₂₀

Molecular Weight 140.27 g/mol

InChI Key WJUNKQFLRQGJAR-UHFFFAOYSA-N

Canonical SMILES CCC1CCCC(C1)CC

Table 2: Physicochemical Properties of 1,3-Diethylcyclohexane

Property Value Source

Boiling Point 174.6 °C (predicted)

Density 0.803 g/cm³ (predicted)

Vapor Pressure
2.5±0.3 mmHg at 25°C

(predicted)

LogP 4.55 (predicted)

Refractive Index 1.442 (predicted)

Synthesis of 1,3-Diethylcyclohexane
A common and effective method for the synthesis of 1,3-diethylcyclohexane is the catalytic

hydrogenation of 1,3-diethylbenzene. This reaction involves the saturation of the aromatic ring

with hydrogen gas in the presence of a metal catalyst.

Experimental Protocol: Catalytic Hydrogenation of 1,3-
Diethylbenzene
Materials:
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1,3-Diethylbenzene

5% Palladium on activated carbon (Pd/C) catalyst

Ethanol (or other suitable solvent)

Hydrogen gas (H₂)

High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)

Standard laboratory glassware

Filtration apparatus (e.g., Celite or filter paper)

Rotary evaporator

Procedure:

Reaction Setup: In a high-pressure reaction vessel, dissolve a known quantity of 1,3-

diethylbenzene in a suitable solvent such as ethanol.

Catalyst Addition: Carefully add the 5% Pd/C catalyst to the solution. The catalyst loading is

typically around 1-5 mol% relative to the substrate.

Hydrogenation: Seal the reaction vessel and connect it to the hydrogenation apparatus.

Purge the system with an inert gas (e.g., nitrogen or argon) before introducing hydrogen gas.

Pressurize the vessel with hydrogen to the desired pressure (typically 50-500 psi).

Reaction Conditions: Heat the reaction mixture to a specified temperature (e.g., 50-100 °C)

and stir vigorously to ensure efficient mixing and contact between the reactants and the

catalyst.

Monitoring: Monitor the reaction progress by observing the uptake of hydrogen gas. The

reaction is complete when hydrogen consumption ceases.

Work-up: Once the reaction is complete, cool the vessel to room temperature and carefully

vent the excess hydrogen gas.
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Catalyst Removal: Filter the reaction mixture through a pad of Celite or suitable filter paper to

remove the palladium catalyst.

Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the solvent.

Purification: The crude product can be purified by distillation to obtain pure 1,3-
diethylcyclohexane.

Diagram 1: Synthesis of 1,3-Diethylcyclohexane
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Caption: Catalytic hydrogenation of 1,3-diethylbenzene.

Conformational Analysis
The stereochemistry of 1,3-diethylcyclohexane is a key aspect of its chemical behavior. The

cyclohexane ring exists predominantly in a chair conformation to minimize angular and

torsional strain. The two ethyl substituents can be arranged in either a cis or trans

configuration, leading to different conformational isomers.

cis-1,3-Diethylcyclohexane: In the cis isomer, both ethyl groups are on the same side of the

cyclohexane ring. The most stable conformation is the diequatorial (e,e) form, where both

bulky ethyl groups occupy equatorial positions to minimize steric hindrance, specifically 1,3-

diaxial interactions. The diaxial (a,a) conformation is significantly less stable.

trans-1,3-Diethylcyclohexane: In the trans isomer, the ethyl groups are on opposite sides of

the ring. This results in one ethyl group being in an axial position and the other in an

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15342211/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-diethylcyclohexane
https://www.benchchem.com/product/b15342211/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-diethylcyclohexane
https://www.benchchem.com/product/b15342211/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-diethylcyclohexane
https://www.benchchem.com/product/b15342211/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-3-diethylcyclohexane
https://www.benchchem.com/product/b15342211/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-diethylcyclohexane
https://www.benchchem.com/product/b15342211/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-diethylcyclohexane
https://www.benchchem.com/product/b15342211/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-diethylcyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


equatorial position (a,e). Ring flipping leads to an equivalent (e,a) conformation.

Diagram 2: Conformational Isomers of cis-1,3-Diethylcyclohexane
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Caption: Conformational equilibrium of the cis isomer.

Applications in Research and Development
Currently, there is limited evidence to suggest that 1,3-diethylcyclohexane has direct

applications as an active pharmaceutical ingredient. However, its well-defined stereochemistry

makes it a useful model compound for fundamental studies in organic chemistry.

Stereochemical Studies: It serves as a classic example for teaching and researching the

principles of conformational analysis in substituted cyclohexanes.

Non-Reactive Solvent: Due to its inert nature, it has potential as a non-reactive, non-polar

solvent in certain organic syntheses where protic or more reactive solvents are undesirable.

Safety and Handling
1,3-Diethylcyclohexane is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, away from ignition sources. Protective equipment,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15342211/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-diethylcyclohexane
https://www.benchchem.com/product/b15342211/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-3-diethylcyclohexane
https://www.benchchem.com/product/b15342211/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-diethylcyclohexane
https://www.benchchem.com/product/b15342211/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-diethylcyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


including safety goggles, gloves, and a lab coat, should be worn. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
1,3-Diethylcyclohexane is a well-characterized cycloalkane with established chemical and

physical properties. While it may not be at the forefront of drug discovery, its importance as a

model compound for understanding fundamental principles of stereochemistry should not be

underestimated. Its synthesis via the hydrogenation of 1,3-diethylbenzene is a straightforward

and scalable process. Further research into its properties as a solvent and its potential

interactions in biological systems could reveal new applications for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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